1-(Bromomethyl)-1-(prop-2-en-1-yl)cyclopropane
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Description
Molecular Formula: C₇H₁₁Br
Molecular Weight: 175.07 g/mol
CAS Number: 1882654-63-8
Structural Features:
- A cyclopropane ring substituted with a bromomethyl (-CH₂Br) group and a propenyl (allyl, CH₂CH=CH₂) group at the same carbon atom.
- SMILES: C1C(C1)(Br)C=C
- InChIKey: Not explicitly provided, but derivable from the structure .
Properties
Molecular Formula |
C7H11Br |
|---|---|
Molecular Weight |
175.07 g/mol |
IUPAC Name |
1-(bromomethyl)-1-prop-2-enylcyclopropane |
InChI |
InChI=1S/C7H11Br/c1-2-3-7(6-8)4-5-7/h2H,1,3-6H2 |
InChI Key |
RQXVKELVRFOCKP-UHFFFAOYSA-N |
Canonical SMILES |
C=CCC1(CC1)CBr |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Cyclopropane Derivatives
Structural and Functional Group Variations
1-(Bromomethyl)-1-(propan-2-yl)cyclopropane
- Molecular Formula : C₇H₁₃Br
- Molecular Weight : 177.07 g/mol
- Key Differences: Replaces the propenyl group with an isopropyl (-CH(CH₃)₂) group. Higher lipophilicity (logP = 2.91) due to the bulky, non-polar isopropyl group . Reduced unsaturation, limiting participation in conjugation-based reactions (e.g., Diels-Alder) compared to the propenyl variant .
1-(Bromomethyl)-1-(difluoromethyl)cyclopropane
- Molecular Formula : C₅H₇BrF₂
- Molecular Weight : 177.02 g/mol
- Key Differences: Substitutes propenyl with a difluoromethyl (-CF₂H) group.
1,1-Bis(bromomethyl)cyclopropane
- Molecular Formula : C₅H₈Br₂
- Molecular Weight : 243.93 g/mol
- Key Differences: Two bromomethyl groups increase molecular weight and reactivity (e.g., SN2 substitutions). Potential for cross-linking or polymer formation, unlike the mono-substituted target compound .
1-(5-Bromopent-2-en-2-yl)cyclopropane
Physicochemical and Reactivity Profiles
| Compound | Molecular Formula | Molecular Weight (g/mol) | Substituents | logP | Reactivity Notes |
|---|---|---|---|---|---|
| Target Compound | C₇H₁₁Br | 175.07 | Bromomethyl, Propenyl | N/A | Allyl group enables cycloaddition reactions. |
| 1-(Bromomethyl)-1-(propan-2-yl)cyclopropane | C₇H₁₃Br | 177.07 | Bromomethyl, Isopropyl | 2.91 | Higher lipophilicity; limited conjugation. |
| 1-(Bromomethyl)-1-(difluoromethyl)cyclopropane | C₅H₇BrF₂ | 177.02 | Bromomethyl, Difluoromethyl | N/A | Polar substituents enhance solubility. |
| 1,1-Bis(bromomethyl)cyclopropane | C₅H₈Br₂ | 243.93 | Two Bromomethyl groups | N/A | Dual leaving groups favor SN2 pathways. |
Key Observations :
- Propenyl Group : The allyl substituent in the target compound provides unsaturation, enabling participation in cycloaddition or polymerization reactions, unlike saturated analogs .
- Bromine Reactivity : All brominated derivatives are prone to nucleophilic substitutions, but steric and electronic effects vary. For example, the isopropyl group in C₇H₁₃Br may hinder SN2 mechanisms compared to less bulky analogs .
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